3-methyl-N-[4-(propionylamino)phenyl]benzamide

• Molecular Formula: C17H18N2O2
• Molecular Weight: 282.34 g/mol
• IUPAC Name: 3-methyl-N-[4-(propanoylamino)phenyl]benzamide
• InChI: InChI=1S/C17H18N2O2/c1-3-16(20)18-14-7-9-15(10-8-14)19-17(21)13-6-4-5-12(2)11-13/h4-11H,3H2,1-2H3,(H,18,20)(H,19,21)
• InChI Key: CDKSNULVQSWZFE-UHFFFAOYSA-N
• SMILES: CCC(=O)NC1=CC=C(C=C1)NC(=O)C2=CC(=CC=C2)C
• Canonical SMILES: CCC(=O)NC1=CC=C(C=C1)NC(=O)C2=CC=CC(=C2)C

Description

3-methyl-N-[4-(propionylamino)phenyl]benzamide, commonly known as MPAP, is a chemical compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of benzamides and has been found to exhibit a range of pharmacological effects.

Mechanism of Action

The mechanism of action of MPAP is not completely understood. However, it has been found to modulate the activity of the dopamine D3 receptor, which is involved in the regulation of reward and motivation. MPAP has been found to act as a partial agonist at the dopamine D3 receptor, which may explain its potential therapeutic effects.
Biochemical and Physiological Effects:
MPAP has been found to exhibit a range of biochemical and physiological effects. It has been found to increase the levels of dopamine and serotonin in the brain, which may contribute to its antidepressant and anxiolytic effects. MPAP has also been found to reduce the levels of corticosterone, which is a stress hormone, indicating its potential as a stress-reducing agent.

Advantages and Limitations for Lab Experiments

MPAP has several advantages for lab experiments. It is a stable compound and can be easily synthesized. It has also been extensively studied, and its pharmacological effects are well-documented. However, one of the limitations of MPAP is that its mechanism of action is not completely understood. Further research is needed to elucidate its mechanism of action and potential therapeutic applications.

Future Directions

There are several future directions for the study of MPAP. One potential direction is to investigate its potential as a treatment for drug addiction. The dopamine D3 receptor, which is modulated by MPAP, has been identified as a potential target for the treatment of drug addiction. Another potential direction is to investigate the potential of MPAP as a stress-reducing agent. Its ability to reduce the levels of corticosterone indicates its potential as a stress-reducing agent. Further research is needed to explore these potential applications of MPAP.
Conclusion:
In conclusion, MPAP is a chemical compound that has been extensively studied for its potential therapeutic applications. It has been found to exhibit a range of pharmacological effects, including antidepressant, anxiolytic, and antipsychotic activities. MPAP modulates the activity of the dopamine D3 receptor, which is involved in the regulation of reward and motivation. Although its mechanism of action is not completely understood, its potential as a treatment for drug addiction and stress-reducing agent warrants further research.

Synthesis Methods

MPAP can be synthesized by various methods. One of the commonly used methods is the reaction of 4-aminobenzoyl chloride with N-propionyl-4-aminophenol in the presence of aluminum chloride. The resulting product is then subjected to methylation using dimethyl sulfate to obtain MPAP.

Scientific Research Applications

MPAP has been extensively studied for its potential therapeutic applications. It has been found to exhibit a range of pharmacological effects, including antidepressant, anxiolytic, and antipsychotic activities. MPAP has also been found to modulate the activity of the dopamine D3 receptor, which is a potential target for the treatment of drug addiction.